tert-Butyl N-acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-D-cysteinate

• IUPAC Name: tert-butyl (2S)-2-acetamido-3-(3-amino-2-hydroxy-3-oxopropyl)sulfanylpropanoate
• InChI: InChI=1S/C12H22N2O5S/c1-7(15)14-8(11(18)19-12(2,3)4)5-20-6-9(16)10(13)17/h8-9,16H,5-6H2,1-4H3,(H2,13,17)(H,14,15)/t8-,9?/m1/s1
• InChI Key: WAGGQWFETBDNLY-VEDVMXKPSA-N
• Canonical SMILES: CC(=O)NC(CSCC(C(=O)N)O)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(=O)N[C@H](CSCC(C(=O)N)O)C(=O)OC(C)(C)C
• Molecular Formula: C12H22N2O5S
• DSSTOX Substance ID: DTXSID70746943
• Molecular Weight: 306.38 g/mol
• CAS RN: 1079950-08-5

Description

The compound “tert-Butyl N-acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-D-cysteinate” is a type of mercapturic acid (MA). MAs are often used as biomarkers for monitoring human exposures to occupational and environmental xenobiotics.

Scientific Research Applications

Metabolism Studies

Research has explored the metabolism of similar compounds in both rats and humans. For instance, tert-butyl compounds like 3,5-di-tert.-butyl-4-hydroxytoluene (BHT) have been studied for their metabolic pathways in these organisms, showing significant differences in how they're metabolized between species (Daniel, Gage, & Jones, 1968).

Synthesis and Chemical Analysis

Studies have been conducted on the synthesis of related compounds. For example, the synthesis of labelled oxidative metabolites of acrylamide and acrylonitrile was reported, where tert-butyl esters played a critical role in the process (Belov, Korneev, Angerer, & Meijere, 2008). Similarly, the use of tert-butyl acetothioacetate in synthesis has been detailed, illustrating its utility in creating complex chemical structures (Fox & Ley, 2003).

Application in Peptide Synthesis

Research has also explored the use of tert-butyl protected amino acids in peptide synthesis. For instance, a study on the synthesis of insulin analogs utilizing tert-butylthiol as a protection group illustrates the compound's importance in the synthesis of complex biological molecules (Wu, Mayer, Gelfanov, Liu, & DiMarchi, 2017).

Protection and Deprotection in Chemical Synthesis

The role of tert-butyl groups in the protection and deprotection of amino acids during chemical synthesis has been a significant area of study. For example, the synthesis and application of Fmoc-Cys(Mmt)-OH in solid-phase peptide synthesis demonstrated the acid lability of tert-butyl type groups (Barlos, Gatos, Hatzi, Koch, & Koutsogianni, 2009).

Oxidative Stress and Cellular Protection Studies

Studies have investigated compounds like tert-butyl hydroperoxide and their interaction with natural sulfur compounds, exploring their effects on cellular oxidative stress (Macone, Matarese, Gentili, Antonucci, Dupré, & Nardini, 2004).